Cas no 93951-79-2 (4-Nitrophenol-d4)

• Product Name: 4-Nitrophenol-d4
• CAS No: 93951-79-2
• MF: C₆H₅NO₃
• MW: 143.13344836235
• CID: 797476
• PubChem ID: 24872668
• Update Time: 2025-04-19

4-Nitrophenol-d4 Chemical and Physical Properties

Names and Identifiers

• Phen-2,3,5,6-d4-ol,4-nitro-
• 4-Nitrophenol(d4)
• 4-NITROPHENOL-[2,3,5,6-D4]
• 4-Nitrophenol-2,3,5,6-d4
• 4-Nitrophenol-2,3,5,6-d41000µg
• 4-Nitrophenol-d4

• Inchi： 1S/C6H5NO3/c8-6-3-1-5(2-4-6)7(9)10/h1-4,8H/i1D,2D,3D,4D
• InChI Key： BTJIUGUIPKRLHP-RHQRLBAQSA-N
• SMILES： OC1C([2H])=C([2H])C(=C([2H])C=1[2H])[N+](=O)[O-]

Computed Properties

• Exact Mass: 143.05200
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Melting Point: 113-115 °C (lit.)
• Boiling Point: 279 °C(lit.)
• Flash Point: Fahrenheit: 336.2 ° f < br / > Celsius: 169 ° C < br / >
• PSA: 66.05000
• LogP: 1.82360

4-Nitrophenol-d4 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H312-H332
• Warning Statement： P280-P301+P310
• Hazardous Material transportation number：UN 1663 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-33
• Safety Instruction： S28
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols